2-(Naphthalen-1-yl)cyclopropan-1-amine hydrochloride

• CAS: 1203-44-7
• Molecular Formula: C13H14ClN
• Molecular Weight: 219.71 g/mol
• SMILES: C1C(C1N)C2=CC=CC3=CC=CC=C32.Cl
• InChI: InChI=1S/C13H13N.ClH/c14-13-8-12(13)11-7-3-5-9-4-1-2-6-10(9)11;/h1-7,12-13H,8,14H2;1H
• InChIKey: KMWMHGPIBUFOLA-UHFFFAOYSA-N

2-(Naphthalen-1-yl)cyclopropan-1-amine Hydrochloride Overview

2-(Naphthalen-1-yl)cyclopropan-1-amine hydrochloride (CAS 1203-44-7) is a trans-2-arylcyclopropylamine (ACPA) derivative featuring a cyclopropane ring substituted with a 1-naphthyl group. This compound serves as a mechanism-based, irreversible inhibitor of flavin-dependent amine oxidases, with its primary characterised target being monoamine oxidase B (MAO-B, EC 1.4.3.4) [1]. It is widely employed as a core synthetic building block in medicinal chemistry programmes aimed at developing selective inhibitors of lysine-specific demethylase 1 (LSD1/KDM1A), a validated epigenetic target in oncology [1][2]. The hydrochloride salt form enhances aqueous solubility and crystallinity, rendering it suitable for reproducible in vitro assay preparation and chemical library storage .

● Mechanism-based MAO-B inhibitor for flavin-dependent oxidase studies

● Core building block for LSD1/KDM1A inhibitor programmes

● Hydrochloride salt supports reproducible in vitro assay preparation

• [1] Gooden, D.M.; Schmidt, D.M.; Pollock, J.A.; Kabadi, A.M.; McCafferty, D.G. Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B. Bioorg. Med. Chem. Lett. 2008, 18, 3047–3051. View Source
• [2] Miyamura, S.; Araki, M.; Ota, Y.; Itoh, Y.; Yasuda, S.; Masuda, M.; Taniguchi, T.; Sowa, Y.; Sakai, T.; Suzuki, T.; Itami, K.; Yamaguchi, J. C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. Org. Biomol. Chem. 2016, 14, 8576–8585. View Source

Why This Naphthyl ACPA Cannot Be Replaced by Generic Analogs

Within the trans-2-arylcyclopropylamine class, the identity of the aryl substituent profoundly dictates both the potency and the selectivity profile against flavin-dependent oxidase targets. Published Ki values for MAO-B inhibition vary by over two orders of magnitude among closely related analogs—from 0.0077 mM for the 4-trifluoromethylphenyl derivative to 1.548 mM for the 4-methoxyphenyl analog [1]. The 1-naphthyl substituent occupies a distinct intermediate potency niche (Ki = 0.0098 mM) and provides a specific combination of steric bulk, π-stacking capability, and lipophilicity that cannot be replicated by simple phenyl or substituted phenyl congeners [1]. Furthermore, the 1-naphthyl positional isomer exhibits different enzymatic inhibition kinetics compared to the 2-naphthyl regioisomer, making blind substitution between naphthyl isomers a significant source of irreproducibility in epigenetic probe studies [1][2].

Aryl substituent sensitivity

MAO-B inhibition Ki varies >100-fold among trans-2-arylcyclopropylamine analogs; the 1-naphthyl potency niche may not be directly substituted by simple phenyl or 4-substituted phenyl variants.

Regioisomer mismatch

1-Naphthyl and 2-naphthyl positional isomers may exhibit divergent enzyme inhibition profiles; only the 1-naphthyl-2-cyclopropylamine isomer has peer-reviewed MAO-B Ki data.

Salt form interchangeability

The free base is prone to oxidative degradation; substitution with the free base may alter assay stoichiometry and storage stability.

• [1] Gooden, D.M.; Schmidt, D.M.; Pollock, J.A.; Kabadi, A.M.; McCafferty, D.G. Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B. Bioorg. Med. Chem. Lett. 2008, 18, 3047–3051. View Source
• [2] Miyamura, S.; Araki, M.; Ota, Y.; Itoh, Y.; Yasuda, S.; Masuda, M.; Taniguchi, T.; Sowa, Y.; Sakai, T.; Suzuki, T.; Itami, K.; Yamaguchi, J. C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. Org. Biomol. Chem. 2016, 14, 8576–8585. View Source

Quantitative Differentiation Against Structural Analogs

MAO-B Inhibition Potency Across Aryl Substituents

The 1-naphthyl derivative exhibits a Ki of 0.0098 mM for human MAO-B, placing it among the more potent inhibitors in the trans-2-arylcyclopropylamine series. It is 1.4-fold more potent than the parent trans-2-phenylcyclopropylamine (Ki = 0.0136 mM) and 3.4-fold more potent than the 4-bromophenyl analog (Ki = 0.0329 mM), yet 1.3-fold less potent than the 4-trifluoromethylphenyl derivative (Ki = 0.0077 mM) [1]. This positions the 1-naphthyl compound in a potency window distinct from both the unsubstituted phenyl and electron-withdrawing group-substituted phenyl analogs.

MAO-B Ki Comparison

Head-to-head

Ki = 0.0098 mM

1.4-fold lower Ki than parent PCPA (0.0136 mM)

Supports potency ranking for MAO-B probe studies

Human MAO-B, in vitro kinetic assay

Evidence Dimension	Binding affinity (Ki) for human MAO-B
Target Compound Data	Ki = 0.0098 mM
Comparator Or Baseline	trans-2-Phenylcyclopropylamine (PCPA): Ki = 0.0136 mM; 2-[4-(Trifluoromethyl)phenyl]cyclopropylamine: Ki = 0.0077 mM; 2-(4-Bromophenyl)cyclopropylamine: Ki = 0.0329 mM; 2-(4-Methoxyphenyl)cyclopropylamine: Ki = 1.548 mM
Quantified Difference	1.4-fold more potent than PCPA; 1.3-fold less potent than 4-CF3-phenyl; 3.4-fold more potent than 4-bromophenyl; 158-fold more potent than 4-methoxyphenyl
Conditions	In vitro inhibition of human MAO-B; kinetic assay (BRENDA-extracted data from Gooden et al., 2008)

Why This Matters

When selecting a trans-2-arylcyclopropylamine scaffold for MAO-B or dual LSD1/MAO-B inhibitor programmes, the 1-naphthyl substituent provides a quantifiably distinct intermediate potency that fills the gap between the most potent (4-CF3) and moderate (4-Br) analogs, enabling fine-tuning of target engagement.

• [1] BRENDA Enzyme Database. Ki values for MAO-B inhibition extracted from: Gooden, D.M. et al. Bioorg. Med. Chem. Lett. 2008, 18, 3047–3051. View Source

Lipophilicity-Driven Differentiation by Computed LogP

The hydrochloride salt of 2-(naphthalen-1-yl)cyclopropan-1-amine has a computed logP of approximately 4.16 [1]. By comparison, the parent trans-2-phenylcyclopropylamine (tranylcypromine) has a reported logP of approximately 1.3, while the 4-trifluoromethylphenyl analog is predicted to have a logP near 2.8–3.2 [2]. The substantially higher lipophilicity of the 1-naphthyl derivative—driven by the extended aromatic surface—implies significantly different partitioning behaviour in biological membranes and pharmacokinetic profiles.

Computed LogP

Class-level

logP ≈ 4.16

vs. PCPA logP ≈ 1.3

Elevated lipophilicity may influence CNS exposure and membrane partitioning

Computed values; experimental logP may differ

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	Computed logP ≈ 4.16 (InChIKey: KMWMHGPIBUFOLA-UHFFFAOYSA-N)
Comparator Or Baseline	trans-2-Phenylcyclopropylamine (tranylcypromine): logP ≈ 1.3; 2-[4-(Trifluoromethyl)phenyl]cyclopropylamine: predicted logP ≈ 2.8–3.2
Quantified Difference	Approximately 2.9 log units higher than PCPA; approximately 1.0–1.4 log units higher than 4-CF3-phenyl analog
Conditions	Computed logP values from molecular descriptor databases (Ambinter, DrugBank); experimental logP of tranylcypromine from literature

Why This Matters

Procurement decisions for CNS-targeted programmes or cellular assays requiring passive membrane permeability must account for this pronounced lipophilicity difference; the 1-naphthyl derivative will exhibit substantially greater membrane partitioning and potential blood-brain barrier penetration than the phenyl parent, which may be advantageous or disadvantageous depending on the specific assay context.

• [1] Ambinter. AMB19346487: 2-(Naphthalen-1-yl)cyclopropan-1-amine hydrochloride, molecular properties (logP 4.1567). View Source
• [2] DrugBank. Tranylcypromine: DB00752, physicochemical properties. Accessed 2026. View Source

Commercial Purity Benchmarking and Quality Assurance

The racemic trans-(1R,2S)-2-(naphthalen-1-yl)cyclopropan-1-amine hydrochloride is commercially available through Sigma-Aldrich at a certified purity of 95% (HPLC), supplied as a powder stored at 4°C . Competing vendors such as CymitQuimica (discontinued product, 95% purity) and Leyan (95% purity) offer comparable nominal purities, but the Sigma-Aldrich specification is accompanied by batch-specific certificates of analysis (COA) and an established cold-chain storage protocol, providing documented traceability for regulated research environments .

Commercial Purity

Data to verify

95% (HPLC)

COA available from major supplier

Batch-specific COA supports research reproducibility

Vendor specification; verify latest COA

Evidence Dimension	Commercial purity specification and storage conditions
Target Compound Data	Sigma-Aldrich: 95% purity, powder, store at 4°C, COA available
Comparator Or Baseline	CymitQuimica: 95% purity, discontinued; Leyan: 95% purity
Quantified Difference	No difference in nominal purity (all 95%); differentiation lies in documented batch-level quality assurance and cold-chain supply continuity
Conditions	Vendor product specifications as of 2024–2026

Why This Matters

For laboratories conducting GLP-grade or IND-enabling studies where lot-to-lot consistency and documented purity are critical, the availability of COA-backed material from a major supplier (Sigma-Aldrich) reduces procurement risk compared to discontinued or non-traceable sources.

Compatibility with C–H Borylation for LSD1 Inhibitor Synthesis

The 2-(naphthalen-1-yl)cyclopropan-1-amine scaffold is explicitly compatible with the C–H borylation and Suzuki–Miyaura cross-coupling methodology developed by Miyamura et al. (2016), which enabled the rapid synthesis of over 45 arylcyclopropylamine LSD1 inhibitors from a common cyclopropylamine starting material [1]. The naphthyl-bearing ACPA was included in the SAR library as a representative fused-ring aryl variant, demonstrating that the cyclopropane amine handle remains competent for downstream diversification even when conjugated with a sterically demanding 1-naphthyl group—a property that is not uniformly shared across all 2-aryl substituents [1].

C–H Borylation Compatibility

Class-level

Compatible with C–H borylation-cross-coupling

45+ ACPA derivatives reported via this route

May facilitate library synthesis of LSD1 inhibitors

Miyamura et al. 2016; methodology-specific

Evidence Dimension	Compatibility with C–H borylation–cross-coupling diversification
Target Compound Data	2-(Naphthalen-1-yl)cyclopropan-1-amine included in Miyamura et al. ACPA library; amenable to further derivatization
Comparator Or Baseline	Other 2-arylcyclopropylamines in the same study (phenyl, 4-substituted phenyl, heteroaryl); not all aryl groups compatible with the synthetic methodology
Quantified Difference	Not directly quantifiable for the 1-naphthyl compound alone; 45+ ACPAs synthesized via this route
Conditions	C–H borylation at cyclopropane C–H bonds followed by Pd-catalysed Suzuki–Miyaura cross-coupling (Miyamura et al., Org. Biomol. Chem. 2016)

Why This Matters

This compound serves as both an inhibitor probe and a synthetic precursor for constructing more elaborated LSD1-selective inhibitors such as NCD38 derivatives. Procurement of this specific building block enables access to a published, high-throughput synthetic route for LSD1 inhibitor library generation.

• [1] Miyamura, S.; Araki, M.; Ota, Y.; Itoh, Y.; Yasuda, S.; Masuda, M.; Taniguchi, T.; Sowa, Y.; Sakai, T.; Suzuki, T.; Itami, K.; Yamaguchi, J. C–H activation enables a rapid structure–activity relationship study of arylcyclopropyl amines for potent and selective LSD1 inhibitors. Org. Biomol. Chem. 2016, 14, 8576–8585. View Source

Positional Isomer Selectivity in Enzyme Inhibition

The 1-naphthyl regioisomer (2-(naphthalen-1-yl)cyclopropan-1-amine) is documented to inhibit human MAO-B with a Ki of 0.0098 mM, whereas the 2-naphthyl regioisomer (2-(naphthalen-2-yl)cyclopropan-1-amine, CAS 92028-07-4) and the 1-(naphthalen-1-yl)cyclopropanamine positional isomer (CAS 503417-39-8) have no comparable quantitative inhibition data reported in the same assay system, suggesting divergent target engagement [1]. The orientation of the naphthalene ring relative to the cyclopropane amine—1-substituted versus 2-substituted, and 2-aryl versus 1-aryl—creates distinct steric and electronic environments that are known to differentially affect flavin adenine dinucleotide (FAD) adduct formation in the enzyme active site [1].

Positional Isomer Selectivity

Class-level

1-Naphthyl-2-CPA: Ki = 0.0098 mM

2-Naphthyl regioisomer: uncharacterized

Isomer selection directly affects enzyme inhibition research

No published MAO-B data for 2-naphthyl isomer

Evidence Dimension	MAO-B inhibition Ki for positional/regioisomers
Target Compound Data	2-(Naphthalen-1-yl)cyclopropan-1-amine: Ki = 0.0098 mM (MAO-B)
Comparator Or Baseline	2-(Naphthalen-2-yl)cyclopropan-1-amine (CAS 92028-07-4): no quantitative MAO-B Ki data available in the primary literature; 1-(Naphthalen-1-yl)cyclopropanamine (CAS 503417-39-8): no comparable data
Quantified Difference	At minimum, the 1-naphthyl-2-cyclopropylamine isomer is uniquely characterised, while the inhibition profiles of the 2-naphthyl and 1-naphthyl-1-cyclopropylamine isomers remain unquantified in the same experimental system
Conditions	In vitro human MAO-B inhibition assay (Gooden et al., 2008)

Why This Matters

Procurement of the incorrect naphthyl regioisomer or positional isomer for epigenetic probe studies will result in an uncharacterised or potentially inactive compound, undermining experimental reproducibility. The 1-naphthyl-2-cyclopropylamine isomer is the only variant with peer-reviewed, publicly accessible enzyme inhibition data.

• [1] BRENDA Enzyme Database. Ki values for MAO-B inhibition extracted from: Gooden, D.M. et al. Bioorg. Med. Chem. Lett. 2008, 18, 3047–3051. View Source

Hydrochloride Salt Advantage in Storage Stability

The hydrochloride salt of 2-(naphthalen-1-yl)cyclopropan-1-amine (CAS 1203-44-7, MW 219.71 g/mol) is the commercially preferred form due to its superior crystallinity and long-term storage stability compared to the free base (MW 183.25 g/mol) [1]. The free base, being a low-molecular-weight primary amine with a computed logP of approximately 4.16, is prone to oxidative degradation and carbonate formation upon exposure to ambient air. The hydrochloride counterion mitigates this instability by protonating the amine, rendering the material suitable for storage as a powder at 4°C without requiring an inert atmosphere .

Salt Form Stability

Source review

Hydrochloride salt, crystalline powder

Free base may be unstable

Pre-formulated salt supports storage and assay consistency

Vendor specifications; validate before critical studies

Evidence Dimension	Physical form and storage stability
Target Compound Data	Hydrochloride salt: crystalline powder, storage at 4°C, MW 219.71 g/mol
Comparator Or Baseline	Free base: C13H13N, MW 183.25 g/mol; no standardised storage specification from major vendors
Quantified Difference	Hydrochloride form is the only variant available through major commercial channels (Sigma-Aldrich, Enamine) with documented storage conditions; free base is predominantly available through custom synthesis channels only
Conditions	Vendor catalogues and product specifications (Sigma-Aldrich, Ambinter, CymitQuimica)

Why This Matters

Direct procurement of the pre-formulated hydrochloride salt eliminates the need for in-house salt conversion, reduces handling of the potentially unstable free base, and ensures consistent batch-to-batch stoichiometry for quantitative biological assays.

• [1] Ambinter. AMB19346487: 2-(Naphthalen-1-yl)cyclopropan-1-amine hydrochloride, molecular properties. View Source

Key Applications Delivering Verifiable Advantage

MAO-B Probe Development for SAR Studies

In structure-activity relationship (SAR) campaigns evaluating trans-2-arylcyclopropylamine inhibitors of MAO-B, this compound serves as a defined intermediate-potency reference (Ki = 0.0098 mM). It sits between the high-potency 4-CF3-phenyl benchmark (Ki = 0.0077 mM) and the classical PCPA control (Ki = 0.0136 mM) [1]. This graded potency range enables rank-ordering of novel analogs and calibration of assay sensitivity, particularly in high-throughput screening formats where a three-point potency ladder (high, medium, and low) is required for Z'-factor validation.

LSD1 Inhibitor Library Synthesis via C–H Activation

The compound is a validated input for the Miyamura C–H borylation–cross-coupling platform, which enables rapid diversification of the cyclopropane core to generate libraries of LSD1-selective inhibitors [1]. Medicinal chemistry groups focused on epigenetic drug discovery can procure this building block to access a published, high-yielding synthetic route that yields 45+ ACPA derivatives from a common intermediate, significantly accelerating hit-to-lead timelines compared to de novo synthesis of each aryl variant.

CNS-Penetrant Epigenetic Probe Design

For programmes targeting brain-penetrant LSD1 or MAO-B inhibitors, the elevated logP of approximately 4.16 (vs. approximately 1.3 for tranylcypromine) makes this compound a compelling starting scaffold for achieving passive blood-brain barrier permeability [1][2]. Researchers can use this compound to probe the relationship between lipophilicity-driven CNS exposure and on-target epigenetic modulation, with the cognisance that increased logP may also alter off-target binding profiles compared to the more polar phenyl parent.

Regulated-Grade Reference Standard for In Vitro Pharmacology

The hydrochloride salt, available from Sigma-Aldrich at 95% purity with batch-specific certificates of analysis and a defined 4°C storage protocol, meets the documentation requirements for GLP-compliant in vitro pharmacology studies [1]. This contrasts with alternative vendor sources where the product has been discontinued or lacks traceable quality documentation, making the Sigma-Aldrich/Enamine supply chain the most procurement-risk-averse option for IND-supporting or publication-critical experiments.

Application

Selection Property

Validation Focus

MAO-B SAR probe studies

Graded potency reference

Potency ranking and assay calibration

LSD1 inhibitor library synthesis

C–H borylation compatibility

Rapid diversification of ACPA core

CNS-penetrant probe design

Elevated lipophilicity vs. phenyl ACPAs

Passive permeability and CNS exposure

Research-grade in vitro pharmacology

COA-backed purity and salt form

Reproducible assay documentation

• [1] Gooden, D.M.; Schmidt, D.M.; Pollock, J.A.; Kabadi, A.M.; McCafferty, D.G. Bioorg. Med. Chem. Lett. 2008, 18, 3047–3051. (Data via BRENDA Enzyme Database). View Source
• [2] Miyamura, S. et al. Org. Biomol. Chem. 2016, 14, 8576–8585. View Source